![molecular formula C11H16Cl3NO2 B4647421 2-{2-[(2,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride](/img/structure/B4647421.png)
2-{2-[(2,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride
Overview
Description
2-{2-[(2,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride, also known as DBH, is a chemical compound that has been widely used in scientific research. This compound has been studied for its potential applications in various fields, including pharmacology, biochemistry, and neuroscience. The purpose of
Mechanism of Action
2-{2-[(2,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride acts as an inhibitor of dopamine beta-hydroxylase, an enzyme that catalyzes the conversion of dopamine to norepinephrine. By inhibiting this enzyme, this compound reduces the production of norepinephrine, which can have various physiological effects, such as reducing blood pressure and heart rate.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on its concentration and the specific application. In pharmacology, this compound has been shown to reduce blood pressure and heart rate in animal models. In biochemistry, this compound has been used to study the role of adrenergic receptors in various physiological processes, such as the regulation of insulin secretion. In neuroscience, this compound has been studied for its potential role in the regulation of neurotransmitter release and synaptic plasticity.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{2-[(2,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride in lab experiments is its specificity for dopamine beta-hydroxylase, which allows for the selective inhibition of this enzyme. However, one limitation of using this compound is its potential toxicity, which can affect the viability of cells or organisms in experiments.
Future Directions
There are several future directions for the study of 2-{2-[(2,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride. One direction is the development of new this compound inhibitors for the treatment of various diseases, such as hypertension and heart failure. Another direction is the study of the role of this compound in the regulation of neurotransmitter release and synaptic plasticity, which may have implications for the treatment of various neurological disorders. Additionally, the study of this compound in combination with other compounds or drugs may provide new insights into its potential applications in various fields.
Scientific Research Applications
2-{2-[(2,4-dichlorobenzyl)amino]ethoxy}ethanol hydrochloride has been used in various scientific research applications, including pharmacology, biochemistry, and neuroscience. In pharmacology, this compound has been studied for its potential use as a drug target for the treatment of various diseases, such as hypertension and heart failure. In biochemistry, this compound has been used to study the role of adrenergic receptors in various physiological processes. In neuroscience, this compound has been studied for its potential role in the regulation of neurotransmitter release and synaptic plasticity.
Properties
IUPAC Name |
2-[2-[(2,4-dichlorophenyl)methylamino]ethoxy]ethanol;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15Cl2NO2.ClH/c12-10-2-1-9(11(13)7-10)8-14-3-5-16-6-4-15;/h1-2,7,14-15H,3-6,8H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEVROBSNIXEDFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)CNCCOCCO.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16Cl3NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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